Cas no 5933-25-5 (N-(2-{[4-(diethylamino)phenyl]amino}-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl)acetamide hydrobromide)

• Product Name: N-(2-{[4-(diethylamino)phenyl]amino}-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl)acetamide hydrobromide
• CAS No: 5933-25-5
• MF: C₁₉H₂₄BrN₅OS₂
• MW: 482.460760116577
• CID: 1617745
• PubChem ID: 2877397
• Update Time: 2025-04-21

N-(2-{[4-(diethylamino)phenyl]amino}-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl)acetamide hydrobromide Chemical and Physical Properties

Names and Identifiers

• N-(2-{[4-(diethylamino)phenyl]amino}-4'-methyl-4,5'-bi-1,3-thiazol-2'-yl)acetamide hydrobromide
• N-[5-[2-[4-(diethylamino)anilino]-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide,hydrobromide
• 5933-25-5
• N-[5-[2-[4-(Diethylamino)anilino]-1,3-thiazol-4-yl]-4-methyl-1,3-thiazol-2-yl]acetamide;hydrobromide
• DTXSID60386973
• N-{2-[4-(Diethylamino)anilino]-4'-methyl[4,5'-bi-1,3-thiazol]-2'-yl}acetamide--hydrogen bromide (1/1)

• Inchi： 1S/C19H23N5OS2.BrH/c1-5-24(6-2)15-9-7-14(8-10-15)22-18-23-16(11-26-18)17-12(3)20-19(27-17)21-13(4)25;/h7-11H,5-6H2,1-4H3,(H,22,23)(H,20,21,25);1H
• InChI Key： POHNJEKRNPTERA-UHFFFAOYSA-N
• SMILES： Br.S1C=C(C2=C(C)N=C(NC(C)=O)S2)N=C1NC1C=CC(=CC=1)N(CC)CC

Computed Properties

• Exact Mass: 481.06082
• Monoisotopic Mass: 481.061
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 28
• Rotatable Bond Count: 7
• Complexity: 485
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 127Ų

Experimental Properties

• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 70.15